Cas no 332124-25-1 ()

• CAS No: 332124-25-1
• MF: C₈H₈BrIO
• MW: 326.956994056702
• CID: 6772097
• PubChem ID: 11209601
• Update Time: 2024-03-03

Chemical and Physical Properties

Names and Identifiers

• Inchi： 1S/C8H8BrIO/c1-11-7-3-2-6(5-9)8(10)4-7/h2-4H,5H2,1H3
• InChI Key： YDWMABQHIGGOFZ-UHFFFAOYSA-N
• SMILES： IC1C=C(C=CC=1CBr)OC

Computed Properties

• Exact Mass: 325.88033g/mol
• Monoisotopic Mass: 325.88033g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 121
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 9.2Ų